Cas no 1493732-95-8 (tert-butyl (3S)-3-hydroxyazepane-1-carboxylate)

• Product Name: tert-butyl (3S)-3-hydroxyazepane-1-carboxylate
• CAS No: 1493732-95-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD27991481
• CID: 4607100
• PubChem ID: 73424851
• Update Time: 2024-11-06

tert-butyl (3S)-3-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-TERT-BUTYL 3-HYDROXYAZEPANE-1-CARBOXYLATE
• tert-butyl (3S)-3-hydroxyazepane-1-carboxylate
• (S)-3-Hydroxy-azepane-1-carboxylic acid tert-butyl ester
• SB33768
• (S)-t-Butyl 3-hydroxyazepane-1-carboxylate
• 1493732-95-8
• CS-0079027
• AS-78099
• SCHEMBL22439376
• (S)-TERT-BUTYL3-HYDROXYAZEPANE-1-CARBOXYLATE
• MFCD27991481
• (3S)-1-Boc-3-hydroxyazepane

• MDL： MFCD27991481
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-5-4-6-9(13)8-12/h9,13H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： YLXNIRRSRXUTCK-VIFPVBQESA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 215.15214353 g/mol
• Monoisotopic Mass: 215.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8
• Molecular Weight: 215.29